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Compound of Interest

6-bromo-1,4-dihydro-2H-3,1-
Compound Name:
benzoxazin-2-one

Cat. No.: B1293436

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The benzoxazinone scaffold is a prominent heterocyclic motif in medicinal chemistry,
recognized for its diverse pharmacological activities. The fusion of a benzene ring with an
oxazine ring creates a privileged structure that has been extensively explored for the
development of novel therapeutic agents. This technical guide provides a comprehensive
review of the available literature on 6-bromo-1,4-dihydro-2H-3,1-benzoxazin-2-one (CAS No.
1017783-09-3), a specific member of this chemical class. Due to the limited published research
on this exact compound, this review extends to closely related 6-bromo-substituted
benzoxazinone derivatives to offer a broader understanding of their synthesis, biological
activities, and potential for drug discovery.

Core Compound: 6-bromo-1,4-dihydro-2H-3,1-
benzoxazin-2-one

6-bromo-1,4-dihydro-2H-3,1-benzoxazin-2-one is a commercially available compound, often
utilized as a building block or fragment in the synthesis of more complex molecules for drug
discovery purposes.

Chemical Properties and Spectral Data
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Property Value

CAS Number 1017783-09-3
Molecular Formula CsHeBrNO2
Molecular Weight 228.04 g/mol

While detailed experimental data is scarce in peer-reviewed literature, spectral information is
available from various chemical suppliers, confirming the structure of the compound.

Synthesis of 6-bromo-benzoxazinone Derivatives

While a specific, detailed experimental protocol for the synthesis of 6-bromo-1,4-dihydro-2H-
3,1-benzoxazin-2-one is not readily available in the published literature, a general synthetic
approach can be inferred from the synthesis of related benzoxazinone derivatives. The
synthesis of the closely related analog, 6-bromo,2-(o-aminophenyl)-3,1-benzoxazin-4(3H)-one,
has been reported.

General Synthetic Workflow for Benzoxazinones
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one-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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